Cas no 944897-82-9 (5-Ethyl-[1,3,4]oxadiazole-2-carbaldehyde)

5-Ethyl-[1,3,4]oxadiazole-2-carbaldehyde structure

944897-82-9 structure

Product Name:5-Ethyl-[1,3,4]oxadiazole-2-carbaldehyde

CAS No:944897-82-9

MF:C₅H₆N₂O₂

MW:126.113340854645

CID:6620880

PubChem ID:21031010

Update Time:2026-03-11

5-Ethyl-[1,3,4]oxadiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- AKOS006305060
- AB57527
- 944897-82-9
- 5-ETHYL-1,3,4-OXADIAZOLE-2-CARBALDEHYDE
- SCHEMBL14562570
- DTXSID701272504
- 5-Ethyl-1,3,4-oxadiazole-2-carboxaldehyde
- 5-Ethyl-[1,3,4]oxadiazole-2-carbaldehyde
- Inchi： 1S/C5H6N2O2/c1-2-4-6-7-5(3-8)9-4/h3H,2H2,1H3
- InChI Key： VFROXXDCHADKGU-UHFFFAOYSA-N
- SMILES： O1C(C=O)=NN=C1CC

Computed Properties

Exact Mass: 126.042927438g/mol
Monoisotopic Mass: 126.042927438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 107
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 56Å²

5-Ethyl-[1,3,4]oxadiazole-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0856-1g	5-Ethyl-[1,3,4]oxadiazole-2-carbaldehyde	944897-82-9	96%	1g	¥12066.64	2025-04-11
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0856-5g	5-Ethyl-[1,3,4]oxadiazole-2-carbaldehyde	944897-82-9	96%	5g	¥43702.21	2025-04-11

5-Ethyl-[1,3,4]oxadiazole-2-carbaldehyde Related Literature

1. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
2. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
3. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
4. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
5. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

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